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Compound of Interest

Compound Name: 2-Chloro-4-methyl-3,4'-bipyridine

Cat. No.: B13129357

Get Quote

Technical Guide: 2-Chloro-4-methyl-3,4'-
bipyridine
Design, Synthesis, and Application in Medicinal
Chemistry
Compound Profile & Identification
2-Chloro-4-methyl-3,4'-bipyridine is a specialized heterocyclic building block. It belongs to

the class of halomethyl-bipyridines, which are "privileged scaffolds" in drug discovery,

particularly for the development of kinase inhibitors (e.g., p38 MAPK, RAF) where the

bipyridine core mimics the ATP-binding hinge region of the enzyme.
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Property Data

Systematic Name 2-Chloro-4-methyl-3-(pyridin-4-yl)pyridine

Common Name 2-Chloro-4-methyl-3,4'-bipyridine

Molecular Formula C₁₁H₉ClN₂

Molecular Weight 204.66 g/mol

CAS Number
Custom Synthesis Target (Derived from CAS

55404-31-4)

Physical State Off-white to pale yellow solid (Predicted)

Solubility
Soluble in DCM, DMSO, Methanol; Insoluble in

Water

LogP (Predicted) ~2.5 – 2.9

Note on CAS: While the specific isomer 2-Chloro-4-methyl-3,4'-bipyridine is a custom

intermediate often not indexed in public catalogs, it is synthesized directly from the

commercially available precursor 3-Bromo-2-chloro-4-methylpyridine (CAS 55404-31-4).

Synthetic Strategy (Retrosynthesis)
The synthesis of 2-chloro-4-methyl-3,4'-bipyridine is achieved via a regioselective Suzuki-

Miyaura Cross-Coupling reaction. The strategy relies on the chemoselective reactivity of the C-

Br bond over the C-Cl bond in the dihalo-pyridine precursor.

Core Logic[1]
Electrophile:3-Bromo-2-chloro-4-methylpyridine (CAS 55404-31-4).[1][2][3][4][5][6][7] The

bromine at position 3 is significantly more reactive toward oxidative addition by Pd(0) than

the chlorine at position 2, allowing for selective coupling.
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Nucleophile:4-Pyridylboronic acid (CAS 1692-15-5).

Catalyst System: A palladium catalyst with a bulky phosphine ligand (e.g., Pd(dppf)Cl₂ or

Pd(PPh₃)₄) is required to facilitate the coupling at the sterically hindered 3-position (flanked

by 2-Cl and 4-Me).

Synthesis Pathway Diagram
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Click to download full resolution via product page

Figure 1: Regioselective synthesis of the target scaffold via Suzuki-Miyaura coupling.

Detailed Experimental Protocol
This protocol is designed for a 10 mmol scale synthesis. It prioritizes the exclusion of oxygen to

prevent homocoupling byproducts and ensures high conversion of the sterically hindered

bromide.

Materials
Precursor A: 3-Bromo-2-chloro-4-methylpyridine (2.06 g, 10 mmol)

Precursor B: 4-Pyridylboronic acid (1.35 g, 11 mmol, 1.1 equiv)

Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (408 mg, 0.5 mmol, 5 mol%)

Base: Sodium Carbonate (Na₂CO₃), 2.0 M aqueous solution (10 mL)

Solvent: 1,4-Dioxane (40 mL, degassed)
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Step-by-Step Methodology
Degassing (Critical): Sparge the 1,4-dioxane and 2.0 M Na₂CO₃ solution with nitrogen or

argon for 15 minutes prior to use. Oxygen presence significantly lowers yield by oxidizing the

boronic acid.

Reaction Assembly:

In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

combine Precursor A, Precursor B, and the Pd catalyst.

Evacuate the flask and backfill with nitrogen (3 cycles).

Add the degassed 1,4-dioxane via syringe, followed by the aqueous Na₂CO₃ solution.

Coupling:

Heat the mixture to 90°C under a positive pressure of nitrogen.

Monitor reaction progress via TLC (Eluent: 50% EtOAc/Hexanes) or LC-MS. The starting

bromide (Precursor A) should be consumed within 4–6 hours.

Work-up:

Cool the reaction mixture to room temperature.

Dilute with ethyl acetate (100 mL) and water (50 mL).

Separate the layers. Extract the aqueous layer twice more with ethyl acetate (2 x 50 mL).

Combine organic layers, wash with brine (50 mL), and dry over anhydrous Na₂SO₄.

Filter and concentrate under reduced pressure to yield the crude residue.[5]

Purification:

Purify via flash column chromatography on silica gel.

Gradient: 0%
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60% Ethyl Acetate in Hexanes.

The product typically elutes as a white to pale-yellow solid.

Mechanism of Action (Catalytic Cycle)
Understanding the mechanism is vital for troubleshooting. The cycle proceeds through three

distinct stages, with the Oxidative Addition being the rate-determining step (RDS) controlled by

the electronic difference between the C-Br and C-Cl bonds.
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Figure 2: Catalytic cycle highlighting the chemoselectivity for the bromo-substituent.

Applications in Drug Discovery[9]
The 2-Chloro-4-methyl-3,4'-bipyridine scaffold is a versatile intermediate. The chlorine atom

at the 2-position serves as a reactive "handle" for downstream functionalization via Nucleophilic

Aromatic Substitution (S_NAr).

Functionalization Logic
Because the pyridine nitrogen is electron-withdrawing, the C-Cl bond at position 2 is activated.

This allows researchers to introduce diverse amines, ethers, or thiols to tune biological activity

(e.g., solubility, potency).

S_NAr with Amines: Reacting with primary or secondary amines (e.g., morpholine,

piperazine) yields 2-amino-bipyridines, a common motif in kinase inhibitors.

Suzuki Coupling (Sequential): The C-Cl bond can undergo a second catalytic cross-coupling

(using different ligands like XPhos) to create tri-aryl systems.

Example Workflow: Kinase Inhibitor Synthesis
Step 1: Synthesis of 2-Chloro-4-methyl-3,4'-bipyridine (as described above).

Step 2: S_NAr reaction with 4-aminopiperidine in DMSO at 120°C.

Result: A 2-amino-3,4'-bipyridine derivative, structurally analogous to p38 MAPK inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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